Cas no 1072951-99-5 (6-Bromo-2-fluoro-3-isopropoxyphenylboronic Acid)

6-Bromo-2-fluoro-3-isopropoxyphenylboronic acid is a boronic acid derivative commonly employed as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its structure features a bromo and fluoro substituent, along with an isopropoxy group, enhancing its reactivity and selectivity in palladium-catalyzed transformations. The boronic acid moiety facilitates efficient coupling with aryl or vinyl halides, making it valuable in pharmaceutical and agrochemical synthesis. The presence of both bromo and fluoro groups allows for further functionalization, while the isopropoxy substituent can influence steric and electronic properties. This compound is particularly useful in constructing complex biaryl systems with precise regiocontrol. Proper handling under inert conditions is recommended to preserve stability.
6-Bromo-2-fluoro-3-isopropoxyphenylboronic Acid structure
1072951-99-5 structure
Product Name:6-Bromo-2-fluoro-3-isopropoxyphenylboronic Acid
CAS No:1072951-99-5
MF:C9H11BBrFO3
MW:276.895245790482
MDL:MFCD08457649
CID:840000
PubChem ID:24884869
Update Time:2025-06-08

6-Bromo-2-fluoro-3-isopropoxyphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

    • (6-Bromo-2-fluoro-3-isopropoxyphenyl)boronic acid
    • (6-bromo-2-fluoro-3-propan-2-yloxyphenyl)boronic acid
    • 6-Bromo-2-fluoro-3-isopropoxyphenylboronic acid
    • CS-0175442
    • DTXSID20584817
    • SCHEMBL9894129
    • 1072951-99-5
    • BS-23419
    • DB-362234
    • {6-Bromo-2-fluoro-3-[(propan-2-yl)oxy]phenyl}boronic acid
    • AKOS015835376
    • D71442
    • (6-Bromo-2-fluoro-3-isopropoxyphenyl)boronicacid
    • MFCD08457649
    • (6-Bromo-2-fluoro-3-isopropoxy-phenyl)boronic acid
    • 6-Bromo-2-fluoro-3-isopropoxyphenylboronic Acid
    • MDL: MFCD08457649
    • Inchi: 1S/C9H11BBrFO3/c1-5(2)15-7-4-3-6(11)8(9(7)12)10(13)14/h3-5,13-14H,1-2H3
    • InChI Key: JIDCDBHYZFYNSO-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1B(O)O)F)OC(C)C

Computed Properties

  • Exact Mass: 275.99700
  • Monoisotopic Mass: 275.99687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.25 g/l) (25 º C),
  • PSA: 49.69000
  • LogP: 1.05520

6-Bromo-2-fluoro-3-isopropoxyphenylboronic Acid Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • Storage Condition:2-8°C

6-Bromo-2-fluoro-3-isopropoxyphenylboronic Acid Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

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Additional information on 6-Bromo-2-fluoro-3-isopropoxyphenylboronic Acid

Introduction to 6-Bromo-2-fluoro-3-isopropoxyphenylboronic Acid (CAS No. 1072951-99-5)

6-Bromo-2-fluoro-3-isopropoxyphenylboronic Acid, identified by the CAS number 1072951-99-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This borylated aromatic structure features a unique combination of bromine, fluorine, and isopropoxy substituents, which endow it with distinct chemical properties and functionalities. The compound serves as a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of targeted therapeutics and advanced materials.

The presence of a boronic acid moiety in 6-Bromo-2-fluoro-3-isopropoxyphenylboronic Acid makes it an attractive building block for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. These reactions enable the formation of carbon-carbon bonds under mild conditions, facilitating the construction of complex molecular architectures. The boronic acid group's reactivity and stability under diverse reaction conditions have made it indispensable in medicinal chemistry, allowing for efficient diversification of drug-like scaffolds.

In recent years, there has been a surge in research focused on exploiting halogenated aromatic compounds for medicinal applications. The bromine substituent in 6-Bromo-2-fluoro-3-isopropoxyphenylboronic Acid not only enhances the electrophilicity of the aromatic ring but also provides a handle for further functionalization through halogen-metal exchange or direct arylation reactions. Such transformations are pivotal in generating novel pharmacophores with enhanced binding affinity and selectivity.

The fluorine atom, another key feature of this compound, introduces electronic and steric effects that can modulate the bioactivity of resulting molecules. Fluorinated compounds are renowned for their improved metabolic stability, lipophilicity, and binding interactions with biological targets. This has led to their extensive use in drug discovery programs, where they often contribute to the pharmacological profile of lead compounds. The isopropoxy group further contributes to the molecular complexity, influencing solubility and interactions with biological systems.

Recent advancements in computational chemistry and machine learning have accelerated the process of identifying promising candidates for drug development. Virtual screening algorithms can predict the binding modes and affinities of molecules like 6-Bromo-2-fluoro-3-isopropoxyphenylboronic Acid to biological targets, thereby guiding experimental efforts. The integration of such computational tools with traditional synthetic methodologies has significantly shortened the timeline from hypothesis to lead optimization.

The utility of 6-Bromo-2-fluoro-3-isopropoxyphenylboronic Acid extends beyond pharmaceuticals into materials science. Boron-containing polymers and coatings exhibit exceptional thermal stability and mechanical properties, making them suitable for high-performance applications. Additionally, the compound's ability to participate in cross-coupling reactions allows for the creation of tailored materials with specific functionalities, such as luminescent or conductive properties.

In clinical research, derivatives of 6-Bromo-2-fluoro-3-isopropoxyphenylboronic Acid have been explored for their potential in treating various diseases. For instance, boron-containing compounds have shown promise in radiopharmaceuticals due to their ability to act as carriers for positron-emitting isotopes. These radiotracers are used in diagnostic imaging techniques like positron emission tomography (PET), providing non-invasive insights into physiological processes at the molecular level.

The synthesis of 6-Bromo-2-fluoro-3-isopropoxyphenylboronic Acid involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic techniques, such as flow chemistry and microwave-assisted synthesis, have been employed to enhance yield and purity while minimizing waste. These green chemistry approaches align with the growing emphasis on sustainable practices in chemical manufacturing.

The role of 6-Bromo-2-fluoro-3-isopropoxyphenylboronic Acid in drug discovery is further underscored by its incorporation into libraries designed for high-throughput screening (HTS). Such libraries contain thousands of structurally diverse compounds that can be rapidly tested against biological targets to identify hits with promising activity. The efficiency of HTS relies heavily on the availability of well-characterized intermediates like this boronic acid derivative.

Future research directions may explore novel applications of 6-Bromo-2-fluoro-3-isopropoxyphenylboronic Acid in areas such as photodynamic therapy or catalysis. The compound's unique structural features make it a versatile platform for developing innovative solutions across multiple scientific disciplines. As our understanding of molecular interactions deepens, so too will the utility and impact of this remarkable compound.

In conclusion,6-Bromo-2-fluoro-3-isopropoxyphenylboronic Acid (CAS No. 1072951-99-5) represents a cornerstone in modern synthetic chemistry and pharmaceutical innovation. Its unique combination of substituents and reactivity makes it an indispensable tool for researchers striving to push the boundaries of drug discovery and material science. As advancements continue to emerge from interdisciplinary collaborations, the potential applications of this compound are poised to expand even further.

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